Ethyl 3-(diisopropylamino)-4,4-difluorobut-3-enoate

• CAS No.: 823234-81-7
• Molecular Formula: C12H21F2NO2
• Molecular Weight: 249.30 g/mol
• IUPAC Name: ethyl 3-[di(propan-2-yl)amino]-4,4-difluorobut-3-enoate
• InChI: InChI=1S/C12H21F2NO2/c1-6-17-11(16)7-10(12(13)14)15(8(2)3)9(4)5/h8-9H,6-7H2,1-5H3
• InChI Key: UIYYAEPLUOQNOI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=C(F)F)N(C(C)C)C(C)C

Description

Ethyl 3-(diisopropylamino)-4,4-difluorobut-3-enoate is a useful research compound. Its molecular formula is C12H21F2NO2 and its molecular weight is 249.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Diisopropylamine (15.2 g, 0.15 mol) is added dropwise over 10 min to a solution of ethyl 3-[(dimethoxyphosphoryl)oxy]-4,4-difluorobut-3-enoate (IV-1) (14.2 g, 97%, 0.05 mol) in 100 ml methyl-tert-butyl ether. After 19 h heating under reflux the reaction mixture is cooled to room temperature, washed twice with 10 ml 10% sodium chloride solution each time, dried over sodium sulphate, filtered and evaporated under reduced pressure. The residue was distilled for further use. 8.8 g (95%, 67.4% of theory) of ethyl 3-(diisopropylamino)-4,4-difluorobut-3-enoate are obtained (boiling point 55-57° C. at 0.5 hPa).

Synthesis routes and methods II

Procedure details